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Compound of Interest

Compound Name: Vincofos

CAS No.: 17196-88-2

Cat. No.: B096758

Get Quote

Executive Summary & Scientific Rationale
Vincofos (CAS 17196-88-2; 2,2-dichlorovinyl methyl octyl phosphate) is a broad-spectrum

organophosphate (OP) anthelmintic. While historically effective against nematodes (Ascaris,

Ancylostoma, Trichuris) and cestodes (Taenia), its clinical application requires rigorous control

due to a narrow therapeutic index.

Unlike modern macrocyclic lactones, Vincofos operates via irreversible phosphorylation of

acetylcholinesterase (AChE). This distinct Mechanism of Action (MoA) makes it a valuable

candidate for rotation protocols in multi-drug resistant (MDR) parasite populations. However,

the risk of host cholinergic toxicity necessitates a protocol that integrates precision dosing,

pharmacokinetic (PK) correlation, and real-time butyrylcholinesterase (BChE) monitoring.

This guide outlines a standardized protocol for conducting Good Clinical Practice (GCP)

compliant veterinary trials, focusing on canine and ruminant models.
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Understanding the dual-target nature of Vincofos (Parasite vs. Host AChE) is critical for dose

selection. The goal is to achieve lethal paralysis in the helminth while maintaining host AChE

activity above the threshold for clinical toxicity (>50% baseline).

Figure 1: Vincofos Pharmacodynamic Pathway (Host vs.
Parasite)
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Caption: Figure 1 illustrates the competitive inhibition of AChE by Vincofos. The therapeutic

window relies on the differential sensitivity between helminth and mammalian AChE.
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Pre-Clinical Safety & Handling Protocols
WARNING: Vincofos is a potent cholinesterase inhibitor. Strict safety adherence is mandatory.

Handling & Formulation
Personal Protective Equipment (PPE): Double nitrile gloves, lab coat, safety goggles, and

N95 respirator (if handling powder).

Formulation: For clinical trials, Vincofos is typically prepared as a gelatin capsule (to prevent

oral mucosal absorption) or a modified-release tablet.

Vehicle: Corn oil or Miglyol 812 (enhances lipophilic solubility).

Stability: Hydrolyzes rapidly in alkaline pH; maintain formulation pH < 6.0.

Antidote Preparedness
No animal may be dosed unless the following reversal agents are prepared at the bedside:

Atropine Sulfate: 0.05 mg/kg IV (Muscarinic antagonist).

Pralidoxime (2-PAM): 20 mg/kg IM/slow IV (AChE reactivator). Note: Must be administered

within 4-6 hours of exposure to be effective against aging of the phosphorylated enzyme.

Clinical Trial Protocol: Efficacy & Safety Evaluation
Study Design: Randomized, Blinded, Placebo-Controlled Dose Confirmation. Target Species:

Canine (Beagle/Mongrel) or Ovine.

Inclusion/Exclusion Criteria
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Criteria Requirement Rationale

Inclusion
Confirmed natural infection

(FEC > 500 EPG)

Ensures statistical power for

efficacy calc.

Inclusion Normal Baseline AChE Verifies no prior OP exposure.

Exclusion
Liver Enzyme Elevation (ALT >

2x ULN)

Hepatic metabolism is required

for clearance.

Exclusion
Concomitant drug use (esp.

Levamisole, Phenothiazines)
Synergistic toxicity risk.

Exclusion Lean Body Condition (< 3/9)
Low adipose tissue alters Vd

(Volume of distribution).

Experimental Workflow
The trial is divided into three phases: Acclimatization, Treatment (Day 0), and Post-Treatment

Monitoring.

Figure 2: Clinical Trial Timeline & Sampling Schedule
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Caption: Workflow for a controlled anthelmintic trial. Critical safety monitoring occurs in the first

24 hours post-dosing.

Dosing & Administration Procedures
Dosage Selection
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Based on historical efficacy data (Hass & Collins, 1976), the target therapeutic dose is 18

mg/kg. However, due to safety margins, a step-down or split-dose approach is recommended

for initial safety cohorts.

Therapeutic Dose: 18 mg/kg (Single oral dose).

Safety Threshold: Clinical signs often appear at >25 mg/kg.

Administration: Administer with a small amount of food to reduce gastric irritation, but avoid

high-fat meals which may dangerously increase systemic absorption.

Safety Scoring System (Modified DRED Scale)
Technicians must score animals hourly for the first 6 hours post-dose.

Score Clinical Signs Action Required

0 Normal behavior Continue monitoring.

1 Mild salivation, soft stool
Increase monitoring frequency

to q15min.

2
Miosis, tremors, vomiting,

diarrhea

STOP STUDY for animal.

Administer Atropine.

3 Ataxia, dyspnea, collapse
EMERGENCY. Atropine + 2-

PAM + Oxygen.

Data Analysis & Efficacy Calculation
Pharmacokinetics (PK)
Analyze plasma concentration of Vincofos using LC-MS/MS.

Key Parameters:

,

,

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b096758/docs?utm_src=pdf-body#application-note-protocols-for-vincofos-administration-in-veterinary-clinical-trials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


.

Correlation: Plot

against % AChE inhibition to establish the PK/PD relationship.

Anthelmintic Efficacy
Calculate efficacy using the geometric mean of worm counts (if necropsy) or fecal egg counts.

Where:

= Mean count in Control Group.

= Mean count in Treated Group.

Success Criteria:

>90% Reduction is required for a claim of effectiveness (WAAVP guidelines).

Safety: No Grade 2+ adverse events in the therapeutic dose group.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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